Cas no 1805702-05-9 (1-Bromo-3-(2-fluoro-3-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-fluoro-3-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1805702-05-9
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4971033
• Update Time: 2025-06-11

1-Bromo-3-(2-fluoro-3-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-fluoro-3-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C10H10BrFO2/c11-5-9(14)4-7-2-1-3-8(6-13)10(7)12/h1-3,13H,4-6H2
• InChI Key： OXGPJWUWEPTIAL-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(CO)C=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(2-fluoro-3-(hydroxymethyl)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(2-fluoro-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1805702-05-9)

1-Bromo-3-(2-fluoro-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1805702-05-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and fluorine substitutions, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a hydroxymethyl group and a propan-2-one backbone, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 1-Bromo-3-(2-fluoro-3-(hydroxymethyl)phenyl)propan-2-one has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing targeted therapies for neurological disorders and inflammatory diseases. The compound's CAS No. 1805702-05-9 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and organic synthesis.

The synthesis of 1-Bromo-3-(2-fluoro-3-(hydroxymethyl)phenyl)propan-2-one involves multi-step reactions, including halogenation and hydroxymethylation, which are critical for achieving high purity and yield. Its bromo moiety allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability aligns with current trends in green chemistry, where efficient and sustainable synthetic routes are prioritized.

From an industrial perspective, CAS No. 1805702-05-9 is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research frequently list this compound in their catalogs, catering to the needs of pharmaceutical developers and academic institutions. Its applications extend to material science, where it is explored for its potential in polymer modification and surface functionalization.

Environmental and safety considerations are also paramount when handling 1-Bromo-3-(2-fluoro-3-(hydroxymethyl)phenyl)propan-2-one. Proper storage conditions, such as controlled temperatures and inert atmospheres, are essential to maintain its stability. Researchers emphasize the importance of risk assessment and waste management protocols to minimize ecological impact, reflecting broader industry shifts toward sustainable practices.

In conclusion, 1-Bromo-3-(2-fluoro-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1805702-05-9) represents a critical tool in modern chemical research. Its structural features and synthetic versatility make it indispensable for advancing drug discovery, agrochemical innovation, and material engineering. As scientific inquiries into fluorinated building blocks and halogenated intermediates continue to rise, this compound is poised to remain at the forefront of cutting-edge applications.